Sebaloxavir marboxil

• CAS: 2581298-44-2
• Molecular Formula: C27H23F2N3O7Se
• Molecular Weight: 618.5 g/mol
• InChI: InChI=1S/C27H23F2N3O7Se/c1-36-27(35)39-14-38-25-19(33)8-9-31-24(25)26(34)30-10-11-37-12-21(30)32(31)23-15-6-7-18(28)22(29)17(15)13-40-20-5-3-2-4-16(20)23/h2-9,21,23H,10-14H2,1H3/t21-,23+/m1/s1
• InChIKey: JHFNSOXZQCIAIH-GGAORHGYSA-N

Sebaloxavir Marboxil 供应与采购指南

Sebaloxavir marboxil (CAS: 2581298-44-2), also known as ZX-7101A or Masiloxavir, is a novel small-molecule antiviral agent [1]. It is a prodrug that is metabolized to its active form, ZX-7101, which acts as a potent inhibitor of the influenza virus cap-dependent endonuclease (CEN) [2]. This mechanism is critical for viral mRNA transcription, and its inhibition effectively halts viral replication . Sebaloxavir marboxil is a structural analogue of the approved drug baloxavir marboxil, with a key substitution of sulfur (S) with selenium (Se) [1]. It has received marketing approval from China's NMPA for the treatment of uncomplicated influenza in adults [3].

Research Category

Cap-dependent endonuclease (CEN) inhibitor tool compound for influenza virus research

Structural Feature

Selenophene core differentiates from sulfur-containing CEN analogs

Study Context

Supports viral replication, resistance, and structure-activity relationship (SAR) studies

• [1] Arcader.cn. 济可舒|玛硒洛沙韦|Sebaloxavir Marboxil|ZX-7101A——药研档案. 2025. View Source
• [2] Luo D, et al. PA-E18G substitution in influenza A virus confers resistance to ZX-7101, a cap-dependent endonuclease inhibitor. Virol Sin. 2023;38(4):559-567. View Source
• [3] Porton Pharma. NMPA Approves Jike Shu (Sebaloxavir Marboxil Tablets) for the Treatment of Uncomplicated Influenza in Adults. 2025. View Source

Sebaloxavir Marboxil 采购特异性考量

Generic substitution among influenza polymerase inhibitors is not scientifically valid due to fundamentally different molecular targets, resistance profiles, and clinical pharmacokinetics. While all drugs in this class target the viral polymerase complex, they do so through distinct subunits and mechanisms [1]. For instance, favipiravir is a nucleoside analogue inhibiting the RNA-dependent RNA polymerase (RdRp) at the PB1 subunit, while pimodivir targets the cap-binding domain of the PB2 subunit [1]. Sebaloxavir marboxil specifically inhibits the endonuclease activity of the PA subunit [2]. This mechanistic divergence results in non-overlapping resistance pathways; a virus resistant to a PB2 inhibitor like pimodivir is not cross-resistant to a PA endonuclease inhibitor like sebaloxavir marboxil [1]. Furthermore, the clinical use of these drugs is distinct: pimodivir is only active against influenza A viruses, whereas sebaloxavir marboxil demonstrates broad-spectrum activity against both influenza A and B [3]. Therefore, procurement decisions must be guided by the specific experimental or clinical question, not by broad class membership, as detailed in the evidence below.

Generic CEN inhibitor

Selenophene-based structure may alter target-binding kinetics and PK profile, limiting interchangeability without direct evidence.

Sulfur analog (baloxavir)

Selenium-to-sulfur replacement can shift electronic properties and metabolic stability; class-level inference does not confirm equivalent activity.

• [1] Mifsud EJ, Hayden FG, Hurt AC. Antivirals targeting the polymerase complex of influenza viruses. Antiviral Res. 2019;169:104545. View Source
• [2] Luo D, et al. PA-E18G substitution in influenza A virus confers resistance to ZX-7101, a cap-dependent endonuclease inhibitor. Virol Sin. 2023;38(4):559-567. View Source
• [3] Pharmacy Times. Influenza Treatments in the Pipeline. 2026. View Source

Sebaloxavir Marboxil 量化差异证据

体外CEN抑制效力比较

The active metabolite of sebaloxavir marboxil, ZX-7101, demonstrated in vitro antiviral potency against various influenza A virus (IAV) subtypes that was comparable to that of baloxavir acid (BXA), the active form of the marketed drug baloxavir marboxil. The 50% effective concentration (EC50) values for ZX-7101 were in the low nanomolar range for pH1N1, H3N2, H7N9, and H9N2 strains [1].

CEN Inhibition Potency

Class-level

Target: Sebaloxavir – IC50 data unreported

Baloxavir – IC50 1.4–8.9 nM (influenza A/B)

Supports class-level potency inference for CEN inhibition studies

Exact sebaloxavir IC50 not publicly confirmed; verify in own assays

Evidence Dimension	Antiviral potency (EC50) against multiple influenza A virus subtypes
Target Compound Data	pH1N1: 1.00 nM (1.00 nM in a separate assay), H3N2: 4.13 nM, H7N9: 1.03 nM, H9N2: 2.74 nM [2][3]
Comparator Or Baseline	Baloxavir acid: pH1N1: 0.98 nM, H3N2: 3.06 nM, H7N9: 0.59 nM, H9N2: 3.46 nM [2]
Quantified Difference	EC50 values are within a similar nanomolar range and are described as 'comparable' by the study authors [1].
Conditions	EC50 values determined using a CellTiter-Glo® Luminescent Cell Viability Assay in MDCK cells [2].

Why This Matters

This data confirms that sebaloxavir marboxil possesses the same core mechanism of action and similar intrinsic antiviral activity as the established first-in-class drug, providing a validated reference point for researchers and procurement.

• [1] Luo D, et al. PA-E18G substitution in influenza A virus confers resistance to ZX-7101, a cap-dependent endonuclease inhibitor. Virol Sin. 2023;38(4):559-567. View Source
• [2] Arcader.cn. 济可舒|玛硒洛沙韦|Sebaloxavir Marboxil|ZX-7101A——药研档案. 2025. View Source
• [3] Wang H, et al. Efficacy and safety of ZX-7101A, an inhibitor of influenza cap-dependent endonuclease, in adults with uncomplicated influenza: a randomised, double-blind, placebo-controlled phase 2/3 Trial. Clin Microbiol Infect. 2024. View Source

抗病毒谱与耐药风险推断

In a Phase 3 clinical trial (ZX-7101A-202), sebaloxavir marboxil demonstrated a statistically significant and clinically meaningful reduction in the time to alleviation of influenza symptoms (TTAS) compared to placebo. The 80 mg dose reduced the median TTAS by 23.5 hours, while the 40 mg dose reduced it by 14.5 hours [1].

Antiviral Spectrum & Resistance

Class-level

Expected broad anti-influenza A/B activity; I38X mutations may confer resistance (15–19% in pediatric patients for baloxavir)

Class-level resistance risk; monitor PA-I38 substitutions in studies

Data from baloxavir clinical use

Evidence Dimension	Median time to alleviation of influenza symptoms (TTAS)
Target Compound Data	40 mg dose: 48.4 hours; 80 mg dose: 39.4 hours [1]
Comparator Or Baseline	Placebo: 62.9 hours [1]
Quantified Difference	80 mg dose: 23.5-hour reduction (p < 0.001); 40 mg dose: 14.5-hour reduction (p = 0.003) [1].
Conditions	Multicenter, randomized, double-blind, placebo-controlled Phase 3 trial (N=723) in adults with uncomplicated influenza [1].

Why This Matters

This robust clinical evidence from a Phase 3 trial quantifies the significant therapeutic benefit of sebaloxavir marboxil over no treatment, which is a critical benchmark for evaluating its utility in clinical research and comparing it to other interventions.

• [1] Wang H, et al. Efficacy and safety of ZX-7101A, an inhibitor of influenza cap-dependent endonuclease, in adults with uncomplicated influenza: a randomised, double-blind, placebo-controlled phase 2/3 Trial. Clin Microbiol Infect. 2024. View Source

体内抗病毒活性与奥司他韦对比

Clinical trial data indicate that sebaloxavir marboxil is associated with a favorable safety profile, showing a lower incidence of treatment-emergent adverse events (AEs) compared to placebo. In the Phase 3 trial, 44.2% of patients in the 80 mg group experienced an AE, which was 9.6 percentage points lower than the 53.8% rate observed in the placebo group [1]. Notably, gastrointestinal adverse events were reported in only 0.3% of patients [2].

In Vivo Viral Load Reduction

Class-level

Target: Sebaloxavir – inferred activity

Baloxavir – ≥100-fold lung titer reduction (Flu A) vs oseltamivir in mouse model

Supports in vivo model-response expectation; validate in own studies

Comparative data from baloxavir, not sebaloxavir

Evidence Dimension	Incidence of adverse events (AEs)
Target Compound Data	80 mg dose: 44.2% (106/240) of patients [1]
Comparator Or Baseline	Placebo: 53.8% (129/240) of patients [1]
Quantified Difference	Absolute risk reduction of 9.6 percentage points.
Conditions	Phase 3 clinical trial (N=723) in adults with uncomplicated influenza, with AEs collected over the study period [1].

Why This Matters

This data demonstrates that sebaloxavir marboxil's side effect profile is not only manageable but is comparable to placebo, suggesting a low burden of treatment-related adverse events that is important for patient adherence and study design in clinical research.

• [1] Wang H, et al. Efficacy and safety of ZX-7101A, an inhibitor of influenza cap-dependent endonuclease, in adults with uncomplicated influenza: a randomised, double-blind, placebo-controlled phase 2/3 Trial. Clin Microbiol Infect. 2024. View Source
• [2] Porton Pharma. NMPA Approves Jike Shu (Sebaloxavir Marboxil Tablets) for the Treatment of Uncomplicated Influenza in Adults. 2025. View Source

住院风险降低的临床证据

Treatment-emergent resistance is a critical parameter for evaluating any antiviral drug. In the Phase 3 trial of sebaloxavir marboxil, the emergence of resistance through the I38T amino acid substitution in the PA protein was detected in only 1.8% (5/278) of patients [1].

Hospitalization Risk (Clinical)

Class-level

Baloxavir may reduce hospitalization risk by 16/1000 (95% CI -20 to 4/1000) in high-risk patients

Informs research direction; sebaloxavir clinical data absent

Low-certainty evidence; not a clinical claim

Evidence Dimension	Rate of treatment-emergent I38T resistance substitution
Target Compound Data	1.8% (5/278) of patients treated with sebaloxavir marboxil [1]
Comparator Or Baseline	Baseline: Not applicable; comparison to baloxavir marboxil is from separate trials. A cross-trial comparison suggests a similar low rate.
Quantified Difference	Absolute rate: 1.8%.
Conditions	Phase 3 clinical trial (N=278 treated patients) in adults with uncomplicated influenza [1].

Why This Matters

This low rate of resistance emergence provides a key piece of information for researchers designing studies involving drug resistance and for those procuring compounds for long-term or large-scale experiments where resistance development is a concern.

• [1] Wang H, et al. Efficacy and safety of ZX-7101A, an inhibitor of influenza cap-dependent endonuclease, in adults with uncomplicated influenza: a randomised, double-blind, placebo-controlled phase 2/3 Trial. Clin Microbiol Infect. 2024. View Source

Sebaloxavir Marboxil 研究与应用场景

CEN抑制剂构效关系与结构优化

Given the comparable in vitro potency of sebaloxavir marboxil's active metabolite ZX-7101 and baloxavir acid [1], sebaloxavir marboxil is an ideal tool for direct comparative studies with the first-in-class drug. Researchers can use this compound to precisely investigate the impact of the sulfur-to-selenium substitution on target binding kinetics, pharmacokinetics, and the development of specific resistance mutations. These studies are critical for understanding the evolution of resistance to this important drug class and for the rational design of next-generation PA endonuclease inhibitors.

PA核酸内切酶抑制剂体外筛选

Sebaloxavir marboxil has demonstrated significant protection against lethal pH1N1 challenge in mice [1]. This makes it a valuable compound for academic and industrial researchers investigating the in vivo efficacy of PA endonuclease inhibitors. Its availability facilitates studies on viral pathogenesis, the host immune response, and the potential for combination therapies with other antivirals like neuraminidase inhibitors, for which preclinical efficacy has been established for its analogue, baloxavir marboxil [2].

流感病毒耐药机制研究

With proven efficacy and safety in Phase 2/3 trials for uncomplicated influenza in adults, sebaloxavir marboxil is a viable candidate for further clinical development [3]. Procurement of the active pharmaceutical ingredient (API) or reference standard is essential for pharmaceutical companies and contract research organizations (CROs) planning to investigate its use in new patient populations, such as pediatric or high-risk groups, or for new indications like influenza prophylaxis.

Application

Selection Property

Validation Focus

CEN inhibitor SAR studies

Selenophene-core structural differentiation

Binding affinity and selectivity profiling

PA endonuclease inhibitor screening

CEN inhibition assay context

Assay system validation with tool compound

Influenza resistance mechanism research

Resistance-induction probe

PA-I38 mutation monitoring under selection pressure

Antiviral activity model studies

In vivo antiviral activity reference context

Viral load reduction and survival endpoint evaluation

• [1] Luo D, et al. PA-E18G substitution in influenza A virus confers resistance to ZX-7101, a cap-dependent endonuclease inhibitor. Virol Sin. 2023;38(4):559-567. View Source
• [2] Ramos-Martin F, et al. Baloxavir outperforms oseltamivir, favipiravir, and amantadine in treating lethal influenza A(H5N1) HA clade 2.3.4.4b infection in mice. Nat Commun. 2026;17:2937. View Source
• [3] Wang H, et al. Efficacy and safety of ZX-7101A, an inhibitor of influenza cap-dependent endonuclease, in adults with uncomplicated influenza: a randomised, double-blind, placebo-controlled phase 2/3 Trial. Clin Microbiol Infect. 2024. View Source